Cas no 26971-98-2 (3-Pyridinecarbonylisocyanate)

• Product Name: 3-Pyridinecarbonylisocyanate
• CAS No: 26971-98-2
• Molecular Formula: C₇H₄N₂O₂
• Molecular Weight: 148.11886
• CID: 250355
• PubChem ID: 13851070

3-Pyridinecarbonylisocyanate Properties

Names and Identifiers

• 3-Pyridinecarbonylisocyanate
• pyridine-3-carbonyl isocyanate
• Isocyanic acid, anhydride withnicotinic acid (8CI)
• Nicotinicacid, anhydride with isocyanic acid (8CI)
• Nicotinoyl isocyanate (8CI)
• nicotinoyl isocyanate
• 26971-98-2
• SCHEMBL6162241
• AKOS022299908
• DTXSID50551214

• InChIKey： FSWHDPPHBYXOHR-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4N2O2/c10-5-9-7(11)6-2-1-3-8-4-6/h1-4H
• SMILES： N1C=CC=C(C(N=C=O)=O)C=1

Computed Properties

• Exact Mass: 148.02732
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.027277375g/mol
• Heavy Atom Count: 11
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.39